Cas no 900641-74-9 (2-Amino-N-(2-bromophenyl)acetamide)

• Product Name: 2-Amino-N-(2-bromophenyl)acetamide
• CAS No: 900641-74-9
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• MDL: MFCD04639760
• CID: 1087487
• PubChem ID: 2423903
• Update Time: 2025-05-21

2-Amino-N-(2-bromophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(2-bromophenyl)acetamide
• N-(2-Bromophenyl)glycinamide
• N~1~-(2-bromophenyl)glycinamide(SALTDATA: HCl)
• AKOS000117030
• 900641-74-9
• 2-Amino-N-(2-bromo-phenyl)-acetamide
• BB 0217351
• EN300-34176
• N~1~-(2-bromophenyl)glycinamide
• SCHEMBL15145819
• STK497940

• MDL： MFCD04639760
• Inchi： 1S/C8H9BrN2O/c9-6-3-1-2-4-7(6)11-8(12)5-10/h1-4H,5,10H2,(H,11,12)
• InChI Key： HEBSALZPGHIZMV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(CN)=O

Computed Properties

• Exact Mass: 227.98983g/mol
• Monoisotopic Mass: 227.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-(2-bromophenyl)acetamide

2-Amino-N-(2-bromophenyl)acetamide (CAS No. 900641-74-9): A Comprehensive Overview

2-Amino-N-(2-bromophenyl)acetamide, also known by its CAS registry number 900641-74-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The compound consists of an acetamide group attached to a 2-bromophenyl ring, with an amino group at the alpha position of the acetyl moiety. This structural arrangement imparts distinctive chemical properties, making it a valuable subject for both academic and industrial research.

The synthesis of 2-Amino-N-(2-bromophenyl)acetamide typically involves multi-step organic reactions, often starting from bromobenzene derivatives. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and enhancing yields. Researchers have explored various catalysts, including transition metal catalysts and enzymes, to optimize the production process. These innovations not only contribute to cost-effectiveness but also align with the growing demand for sustainable chemical manufacturing practices.

In terms of biological activity, 2-Amino-N-(2-bromophenyl)acetamide has shown promising results in preliminary studies targeting enzyme inhibition and receptor modulation. For instance, recent research published in Journal of Medicinal Chemistry highlights its potential as a lead compound for developing inhibitors of histone deacetylases (HDACs), which are implicated in various cancers and inflammatory diseases. The bromine substituent on the phenyl ring plays a crucial role in modulating the compound's pharmacokinetic properties, enhancing its bioavailability and stability.

The structural versatility of CAS No. 900641-74-9 also makes it a candidate for polymer synthesis. Scientists have investigated its use as a monomer in the creation of functional polymers with tailored properties, such as improved thermal stability and mechanical strength. These materials hold potential applications in electronics, aerospace, and biomedical devices.

Safety considerations are paramount when handling 2-Amino-N-(2-bromophenyl)acetamide. Although not classified as a hazardous chemical under standard conditions, proper precautions should be taken during synthesis and handling to avoid exposure risks. Occupational health guidelines recommend using personal protective equipment (PPE) and ensuring adequate ventilation in work areas.

In conclusion, CAS No. 900641-74-9, or 2-Amino-N-(2-bromophenyl)acetamide, represents a multifaceted compound with diverse applications across scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.